Cas no 93841-53-3 (6H-Pyrido[4,3-b]carbazol-9-ol,5,11-dimethyl-, hydrobromide (1:1))

• Product Name: 6H-Pyrido[4,3-b]carbazol-9-ol,5,11-dimethyl-, hydrobromide (1:1)
• CAS No: 93841-53-3
• MF: C₁₇H₁₅BrN₂O
• MW: 343.217803239822
• CID: 813464
• PubChem ID: 25082949
• Update Time: 2025-04-19

6H-Pyrido[4,3-b]carbazol-9-ol,5,11-dimethyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrido[4,3-b]carbazol-9-ol,5,11-dimethyl-, hydrobromide (1:1)
• 5,11-dimethyl-6H-pyrido[4,3-b]carbazol-9-ol hydrobromide
• DTXSID40917547
• EINECS 299-023-9
• NS00091871
• 5,11-Dimethyl-6H-pyrido[4,3-b]carbazol-9-ol--hydrogen bromide (1/1)
• 93841-53-3
• 5,11-Dimethyl-6H-pyrido(4,3-b)carbazol-9-ol hydrobromide
• SCHEMBL10413309

• Inchi： 1S/C17H14N2O.BrH/c1-9-14-8-18-6-5-12(14)10(2)17-16(9)13-7-11(20)3-4-15(13)19-17;/h3-8,19-20H,1-2H3;1H
• InChI Key： VFVURWBESHQRSY-UHFFFAOYSA-N
• SMILES： Br.OC1C=CC2=C(C=1)C1C(C)=C3C=NC=CC3=C(C)C=1N2

Computed Properties

• Exact Mass: 342.036776
• Monoisotopic Mass: 342.036776
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9

Experimental Properties

• Boiling Point: 572.1°Cat760mmHg
• Flash Point: 299.8°C